N-(4-bromophenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C19H16BrN3O4/c1-27-16-8-6-15(7-9-16)23-11-10-22(18(25)19(23)26)12-17(24)21-14-4-2-13(20)3-5-14/h2-11H,12H2,1H3,(H,21,24)
• InChI Key: IEYQBUVCELIYSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C19H16BrN3O4
• Molecular Weight: 430.3 g/mol

Description

The compound “N-(4-bromophenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]acetamide” is a complex organic molecule. It contains a pyrazine ring (a six-membered ring with two nitrogen atoms), which is a common structure in many pharmaceuticals and natural products. The compound also contains a bromophenyl group and a methoxyphenyl group, which could potentially contribute to its reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of the bromophenyl and methoxyphenyl groups could potentially influence its shape and electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on several factors, including its exact structure and the conditions under which it is used. The bromine atom in the bromophenyl group could potentially be reactive and participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the bromophenyl and methoxyphenyl groups, the structure of the pyrazine ring, and the overall shape and size of the molecule.

Safety and Hazards

As with any chemical compound, handling “N-(4-bromophenyl)-2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]acetamide” would require appropriate safety precautions. Without specific information on this compound, it’s difficult to provide detailed safety and hazard information.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore the synthesis, properties, and potential applications of this compound.